Cas no 84452-98-2 (2,2-Difluoroacetohydrazide)

2,2-Difluoroacetohydrazide is a fluorinated hydrazide derivative with the molecular formula C₂H₄F₂N₂O. This compound is characterized by the presence of two fluorine atoms adjacent to the carbonyl group, enhancing its reactivity and stability in synthetic applications. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and fluorinated pharmaceuticals. The difluoroacetohydrazide moiety offers improved metabolic stability and bioavailability in drug design. Its high purity and consistent performance make it suitable for research and industrial-scale applications. Handling should adhere to standard safety protocols due to its potential reactivity.

2,2-Difluoroacetohydrazide structure

Product Name:2,2-Difluoroacetohydrazide

CAS No:84452-98-2

MF:C₂H₄F₂N₂O

MW:110.062767028809

MDL:MFCD31544312

CID:3342544

PubChem ID:19065797

Update Time:2025-07-22

2,2-Difluoroacetohydrazide Chemical and Physical Properties

Names and Identifiers

- ACETIC ACID, DIFLUORO-, HYDRAZIDE
- 2,2-difluoroacetohydrazide
- difluoroacetyl hydrazine
- difluoro-acetic acid hydrazide
- QCPHJKOQDCQCIW-UHFFFAOYSA-N
- NE62206
- 2,2-Difluoroacetic acid hydrazide (ACI)
- Acetic acid, difluoro-, hydrazide (9CI)
- Difluoroacetic acid hydrazide
- DTXSID20902451
- AS-58671
- EN300-127704
- AKOS027324635
- CS-0523673
- A10612
- SCHEMBL2037276
- SB85827
- MFCD22413557
- NoName_1694
- 84452-98-2
- 2,2-Difluoroacetohydrazide
- MDL： MFCD31544312
- Inchi： 1S/C2H4F2N2O/c3-1(4)2(7)6-5/h1H,5H2,(H,6,7)
- InChI Key： QCPHJKOQDCQCIW-UHFFFAOYSA-N
- SMILES： O=C(C(F)F)NN

Computed Properties

Exact Mass: 110.029
Monoisotopic Mass: 110.029
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 7
Rotatable Bond Count: 1
Complexity: 74.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.1
XLogP3: -0.4

2,2-Difluoroacetohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD03193-5g	2,2-difluoroacetohydrazide	84452-98-2	95%	5g	$925	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D907078-250mg	2,2-Difluoroacetohydrazide	84452-98-2	95%	250mg	￥873.00	2022-10-10
TRC	D013058-500mg	2,2-Difluoroacetohydrazide	84452-98-2		500mg	$ 680.00	2022-01-10
TRC	D013058-1000mg	2,2-Difluoroacetohydrazide	84452-98-2		1g	$ 1135.00	2022-01-10
TRC	D013058-5000mg	2,2-Difluoroacetohydrazide	84452-98-2		5g	$ 4535.00	2022-01-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D907078-1g	2,2-Difluoroacetohydrazide	84452-98-2	95%	1g	￥2,526.30	2022-10-10
Enamine	EN300-127704-0.05g	2,2-difluoroacetohydrazide	84452-98-2	93%	0.05g	$150.0	2023-06-08
Enamine	EN300-127704-0.1g	2,2-difluoroacetohydrazide	84452-98-2	93%	0.1g	$223.0	2023-06-08
Enamine	EN300-127704-0.25g	2,2-difluoroacetohydrazide	84452-98-2	93%	0.25g	$318.0	2023-06-08
Enamine	EN300-127704-0.5g	2,2-difluoroacetohydrazide	84452-98-2	93%	0.5g	$501.0	2023-06-08

2,2-Difluoroacetohydrazide Production Method

Production Method 1

433-53-4

84452-98-2

Reaction Conditions

1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Methanol ; 1 h, rt

Reference

Efficient synthesis of tri- and difluoroacetyl hydrazides as useful building blocks for non-symmetrically substituted, fluoroalkylated 1,3,4-oxadiazoles

Mloston, Grzegorz; et al, Chemistry of Heterocyclic Compounds (New York, 2016, 52(2), 133-139

Production Method 2

1894160-14-5

84452-98-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; rt

Reference

Efficient synthesis of tri- and difluoroacetyl hydrazides as useful building blocks for non-symmetrically substituted, fluoroalkylated 1,3,4-oxadiazoles

Mloston, Grzegorz; et al, Chemistry of Heterocyclic Compounds (New York, 2016, 52(2), 133-139

Production Method 3

401-67-2

5331-43-1

84452-98-2

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 20 min, 0 °C
1.2 0 °C; 2 h, rt
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Tetrahydrofuran ; rt

Reference

Efficient synthesis of tri- and difluoroacetyl hydrazides as useful building blocks for non-symmetrically substituted, fluoroalkylated 1,3,4-oxadiazoles

Mloston, Grzegorz; et al, Chemistry of Heterocyclic Compounds (New York, 2016, 52(2), 133-139